Cas no 7017-26-7 (2-chloro-N-(3-chloro-4-methylphenyl)benzamide)

2-chloro-N-(3-chloro-4-methylphenyl)benzamide structure
7017-26-7 structure
Product Name:2-chloro-N-(3-chloro-4-methylphenyl)benzamide
CAS No:7017-26-7
MF:C14H11Cl2NO
MW:280.149241685867
CID:974717
PubChem ID:295247
Update Time:2025-04-19

2-chloro-N-(3-chloro-4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(3-chloro-4-methylphenyl)benzamide
    • 2-Chlor-benzoesaeure-(3-chlor-4-methyl-anilid)
    • AC1L6NQ4
    • NSC164408
    • STK021299
    • AKOS000511032
    • NSC-164408
    • 2,3'-DICHLORO-4'-METHYLBENZANILIDE
    • 7017-26-7
    • DTXSID10304162
    • MDL: MFCD00090964
    • Inchi: 1S/C14H11Cl2NO/c1-9-6-7-10(8-13(9)16)17-14(18)11-4-2-3-5-12(11)15/h2-8H,1H3,(H,17,18)
    • InChI Key: OCJWUINPGKPIAN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)NC(C1C=CC=CC=1Cl)=O

Computed Properties

  • Exact Mass: 279.02193
  • Monoisotopic Mass: 279.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 4.62710
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